Cas no 1690654-47-7 (6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol)

• Product Name: 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol
• CAS No: 1690654-47-7
• MF: C₁₁H₈F₂N₂O
• MW: 222.190829277039
• CID: 5151887
• Update Time: 2025-07-01

6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol

• Inchi： 1S/C11H8F2N2O/c1-6-14-10(5-11(16)15-6)7-2-8(12)4-9(13)3-7/h2-5H,1H3,(H,14,15,16)
• InChI Key： RSBXANUEASUJFX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC(F)=CC(F)=C2)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol

Comprehensive Overview of 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol (CAS No. 1690654-47-7)

6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol (CAS No. 1690654-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique structural features, including a difluorophenyl group and a methyl-substituted pyrimidine core. Its molecular formula, C₁₁H₈F₂N₂O, highlights its potential as a versatile intermediate in drug discovery and material science applications.

The compound's fluorinated aromatic moiety is particularly noteworthy, as fluorine incorporation often enhances bioavailability and metabolic stability—a key consideration in modern medicinal chemistry. Researchers frequently explore such heterocyclic compounds for their ability to modulate biological targets, with recent studies suggesting potential applications in kinase inhibition and antimicrobial development. The presence of both hydrogen bond donor (hydroxyl group) and hydrogen bond acceptor (pyrimidine nitrogen) sites makes this molecule particularly interesting for molecular recognition studies.

From a synthetic chemistry perspective, 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol exemplifies the growing trend toward fluorine-containing building blocks in organic synthesis. The difluorophenyl group's electron-withdrawing properties influence the compound's reactivity pattern, enabling selective transformations that are valuable for creating structure-activity relationship (SAR) libraries. Recent publications have highlighted its utility in palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry and atom-economical synthesis.

The compound's physicochemical properties—including its moderate lipophilicity (predicted LogP ~2.1) and molecular weight (222.19 g/mol)—position it within the desirable range for drug-like molecules. This aligns with current industry focus on fragment-based drug design, where such intermediates serve as valuable starting points for lead optimization. Analytical characterization typically involves LC-MS (showing [M+H]⁺ at m/z 223.1) and NMR spectroscopy (with distinctive fluorine couplings observable in ¹⁹F NMR).

In material science applications, the π-conjugated system of this pyrimidine scaffold has attracted interest for developing organic semiconductors and fluorescent probes. The fluorine atoms offer opportunities to tune electronic properties while maintaining thermal stability—a crucial factor for optoelectronic materials. Recent patent literature reveals growing applications in OLED technology and molecular sensors, particularly where selective fluorophore-quencher interactions are desired.

Quality control of CAS 1690654-47-7 typically involves HPLC purity assessment (>98%) with careful monitoring of related substances. The compound's stability profile suggests proper storage under inert atmosphere at low temperatures (-20°C), reflecting standard practices for air-sensitive intermediates. These handling considerations are particularly relevant given increasing regulatory emphasis on ICH guidelines for impurity control in pharmaceutical development.

From an environmental standpoint, the fluorinated organic compound category has seen heightened scrutiny regarding persistence and bioaccumulation potential. However, the relatively small molecular size and presence of metabolically labile groups in 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol suggest favorable environmental fate compared to larger polyfluorinated substances—a distinction increasingly important in green chemistry assessments.

The commercial availability of 1690654-47-7 through specialty chemical suppliers has expanded in recent years, reflecting growing demand for fluorinated heterocycles. Pricing trends indicate premium valuation compared to non-fluorinated analogs, consistent with the added synthetic complexity of introducing fluorine substituents. Current research trends suggest sustained interest in such scaffolds for targeted protein degradation (PROTACs) and covalent inhibitor development—two rapidly advancing areas in drug discovery.

Safety assessments of this material emphasize standard laboratory precautions for handling fine chemicals, including proper ventilation and personal protective equipment. While not classified as hazardous under GHS criteria, prudent handling aligns with broader industry movements toward responsible chemical management and occupational health best practices. These considerations are particularly relevant given increasing regulatory focus on chemical safety assessment throughout product lifecycles.

Looking forward, the scientific community anticipates continued exploration of 6-(3,5-Difluoro-phenyl)-2-methyl-pyrimidin-4-ol derivatives, particularly in precision medicine applications. The compound's balanced properties make it a compelling case study for molecular property optimization—a central theme in contemporary pharmaceutical research. Its appearance in recent high-throughput screening libraries underscores its relevance to modern drug discovery paradigms.